7-(bromoethoxyphenyl)tetrahydropalmatine
7-(bromoethoxyphenyl)tetrahydropalmatine
Brand Name:
Vulcanchem
CAS No.:
121447-96-9
VCID:
VC0052334
InChI:
InChI=1S/C29H33BrNO5/c1-32-26-10-9-19-15-24-21-17-28(34-3)27(33-2)16-20(21)11-13-31(24,18-22(19)29(26)35-4)23-7-5-6-8-25(23)36-14-12-30/h5-10,16-17,24H,11-15,18H2,1-4H3/q+1
SMILES:
COC1=C(C2=C(CC3C4=CC(=C(C=C4CC[N+]3(C2)C5=CC=CC=C5OCCBr)OC)OC)C=C1)OC
Molecular Formula:
C29H33BrNO5+
Molecular Weight:
555.5 g/mol
7-(bromoethoxyphenyl)tetrahydropalmatine
CAS No.: 121447-96-9
Main Products
VCID: VC0052334
Molecular Formula: C29H33BrNO5+
Molecular Weight: 555.5 g/mol
CAS No. | 121447-96-9 |
---|---|
Product Name | 7-(bromoethoxyphenyl)tetrahydropalmatine |
Molecular Formula | C29H33BrNO5+ |
Molecular Weight | 555.5 g/mol |
IUPAC Name | 7-[2-(2-bromoethoxy)phenyl]-2,3,9,10-tetramethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium |
Standard InChI | InChI=1S/C29H33BrNO5/c1-32-26-10-9-19-15-24-21-17-28(34-3)27(33-2)16-20(21)11-13-31(24,18-22(19)29(26)35-4)23-7-5-6-8-25(23)36-14-12-30/h5-10,16-17,24H,11-15,18H2,1-4H3/q+1 |
Standard InChIKey | NPSIQLUTTDUDNB-UHFFFAOYSA-N |
SMILES | COC1=C(C2=C(CC3C4=CC(=C(C=C4CC[N+]3(C2)C5=CC=CC=C5OCCBr)OC)OC)C=C1)OC |
Canonical SMILES | COC1=C(C2=C(CC3C4=CC(=C(C=C4CC[N+]3(C2)C5=CC=CC=C5OCCBr)OC)OC)C=C1)OC |
Synonyms | 7-(bromoethoxyphenyl)tetrahydropalmatine 7-BEBTP 7-bromoethoxybenzene-tetrahydropalmatine |
PubChem Compound | 3082983 |
Last Modified | Nov 11 2021 |
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